Diiodobenzotepa
Description
Alkylating agents like benzotepa derivatives function by transferring alkyl groups to DNA, causing cross-linking and subsequent disruption of cancer cell replication . Diiodobenzotepa incorporates two iodine atoms, which may enhance its stability or reactivity compared to non-halogenated analogs.
Properties
CAS No. |
4460-32-6 |
|---|---|
Molecular Formula |
C11H12I2N3O2P |
Molecular Weight |
503.01 g/mol |
IUPAC Name |
N-[bis(aziridin-1-yl)phosphoryl]-2,5-diiodobenzamide |
InChI |
InChI=1S/C11H12I2N3O2P/c12-8-1-2-10(13)9(7-8)11(17)14-19(18,15-3-4-15)16-5-6-16/h1-2,7H,3-6H2,(H,14,17,18) |
InChI Key |
BFKKCDNAUZMDOX-UHFFFAOYSA-N |
SMILES |
C1CN1P(=O)(NC(=O)C2=C(C=CC(=C2)I)I)N3CC3 |
Canonical SMILES |
C1CN1P(=O)(NC(=O)C2=C(C=CC(=C2)I)I)N3CC3 |
Other CAS No. |
4460-32-6 |
Synonyms |
diiodobenzotepa |
Origin of Product |
United States |
Comparison with Similar Compounds
Reactive Red 84 (CAS No. 85187-33-3)
- Structural Similarities : Both compounds feature aromatic rings with halogen substitutions. Reactive Red 84, a diazo dye, contains sulfonic acid groups, whereas this compound includes iodine atoms and a triazene backbone .
- The iodine atoms in this compound may confer greater electrophilicity, enhancing DNA alkylation efficiency compared to non-halogenated dyes .
(3-Bromo-5-chlorophenyl)boronic Acid (CAS No. 1046861-20-4)
- Structural Similarities: This boronic acid derivative shares halogenated aromatic features with this compound. Both compounds exhibit high bioavailability scores (0.55 for the boronic acid vs.
Levodopa (Referenced Indirectly)
- Functional Comparison : While Levodopa is a dopamine precursor used in Parkinson’s disease, its inclusion here highlights the importance of halogenation in drug design. Unlike this compound, Levodopa lacks alkylating properties but demonstrates how structural modifications (e.g., iodine in this compound vs. hydroxyl groups in Levodopa) dictate therapeutic mechanisms .
Data Tables for Comparative Analysis
Table 1: Structural and Physicochemical Properties
| Compound | CAS No. | Molecular Formula | Key Features | Log Po/w (XLOGP3) | Bioavailability Score |
|---|---|---|---|---|---|
| This compound | 4460-32-6 | Not provided | Iodine-substituted alkylating agent | Not available | Not available |
| Reactive Red 84 | 85187-33-3 | Not provided | Sulfonated diazo dye | Not available | Not available |
| (3-Bromo-5-chlorophenyl)boronic Acid | 1046861-20-4 | C₆H₅BBrClO₂ | Halogenated boronic acid | 2.15 | 0.55 |
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